5-Fluoro-n-(2-hydroxyethyl)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

• IUPAC Name: 5-fluoro-N-(2-hydroxyethyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• InChI: InChI=1S/C15H21BFNO4/c1-14(2)15(3,4)22-16(21-14)12-6-5-10(17)9-11(12)13(20)18-7-8-19/h5-6,9,19H,7-8H2,1-4H3,(H,18,20)
• InChI Key: QKWNPKLBNCTEIE-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)F)C(=O)NCCO
• Molecular Formula: C15H21BFNO4
• Molecular Weight: 309.14 g/mol

Description

5-Fluoro-n-(2-hydroxyethyl)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide is a complex organic compound that features a benzamide core substituted with a fluoro group, a hydroxyethyl group, and a dioxaborolane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-n-(2-hydroxyethyl)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the Benzamide Core: The initial step involves the synthesis of the benzamide core by reacting 5-fluorobenzoic acid with an appropriate amine under dehydrating conditions.

Introduction of the Hydroxyethyl Group: The hydroxyethyl group can be introduced via a nucleophilic substitution reaction using ethylene oxide or a similar reagent.

Attachment of the Dioxaborolane Moiety: The final step involves the formation of the dioxaborolane ring through a reaction with tetramethyl-1,3,2-dioxaborolane under catalytic conditions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-n-(2-hydroxyethyl)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form a carbonyl group.

Reduction: The fluoro group can be reduced under specific conditions to yield a hydrogenated product.

Substitution: The fluoro group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or palladium on carbon (Pd/C) can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or thiourea.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyethyl group would yield a ketone or aldehyde, while substitution of the fluoro group could result in a variety of substituted benzamides.

Scientific Research Applications

5-Fluoro-n-(2-hydroxyethyl)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide has several applications in scientific research:

Chemistry: It can be used as a building block in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals.

Biology: The compound may be used in biochemical assays to study enzyme interactions and inhibition.

Industry: It can be used in the production of advanced materials, such as polymers and nanomaterials, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-Fluoro-n-(2-hydroxyethyl)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide involves its interaction with specific molecular targets. The fluoro group can enhance binding affinity to certain enzymes or receptors, while the hydroxyethyl group may participate in hydrogen bonding. The dioxaborolane moiety can act as a boron source in catalytic reactions, facilitating various chemical transformations.

Comparison with Similar Compounds

Similar Compounds

5-Fluoro-2-hydroxyethylbenzamide: Lacks the dioxaborolane moiety, making it less versatile in catalytic applications.

2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide: Lacks the fluoro and hydroxyethyl groups, which may reduce its binding affinity and reactivity.

5-Fluoro-n-(2-hydroxyethyl)benzamide: Similar structure but without the dioxaborolane moiety, limiting its use in boron-mediated reactions.

Uniqueness

5-Fluoro-n-(2-hydroxyethyl)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide is unique due to the combination of its functional groups, which confer distinct chemical properties and reactivity. This makes it a valuable compound for various applications in research and industry.